Cas no 1178748-19-0 (N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide)

N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide structure
1178748-19-0 structure
Product Name:N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide
CAS No:1178748-19-0
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD12770585
CID:5456713
PubChem ID:60948431
Update Time:2025-10-23

N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 1178748-19-0
    • EN300-2803866
    • AKOS010172546
    • N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)prop-2-enamide
    • N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
    • Z608675238
    • N-Methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2-propenamide
    • N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide
    • MDL: MFCD12770585
    • Inchi: 1S/C10H16N2O2/c1-3-9(13)11(2)8-10(14)12-6-4-5-7-12/h3H,1,4-8H2,2H3
    • InChI Key: WDXRAQMKVKLKHW-UHFFFAOYSA-N
    • SMILES: C(N(C)CC(=O)N1CCCC1)(=O)C=C

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.111±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 399.5±25.0 °C(Predicted)
  • pka: -0.76±0.20(Predicted)

N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2803866-0.1g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 95.0%
0.1g
$615.0 2025-03-19
Enamine
EN300-2803866-0.25g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 95.0%
0.25g
$642.0 2025-03-19
Enamine
EN300-2803866-0.5g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 95.0%
0.5g
$671.0 2025-03-19
Enamine
EN300-2803866-1g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 90%
1g
$699.0 2023-09-09
Enamine
EN300-2803866-2.5g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 95.0%
2.5g
$1370.0 2025-03-19
Enamine
EN300-2803866-5g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 90%
5g
$2028.0 2023-09-09
Enamine
EN300-2803866-10g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 90%
10g
$3007.0 2023-09-09
Enamine
EN300-2803866-0.05g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 95.0%
0.05g
$587.0 2025-03-19
Enamine
EN300-2803866-1.0g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 95.0%
1.0g
$699.0 2025-03-19
Enamine
EN300-2803866-5.0g
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
1178748-19-0 95.0%
5.0g
$2028.0 2025-03-19

Additional information on N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide

N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide (CAS No. 1178748-19-0): A Comprehensive Overview

N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide (CAS No. 1178748-19-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methyl-N-(2-oxo-2-(pyrrolidin-1-yl)ethyl)acrylamide, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide consists of an acrylamide moiety linked to a pyrrolidine ring and a methyl group. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it a valuable candidate for various applications in drug discovery and development. The acrylamide group, in particular, is known for its ability to form covalent bonds with nucleophiles, which can be exploited in the design of targeted therapies.

Recent studies have highlighted the potential of N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and leading to reduced tumor growth in vitro and in vivo.

In addition to its anti-cancer properties, N-methyl-N-2-oxo-2-(pyrrolidin-1-yl)ethylprop-2-enamide has also shown promise in neurodegenerative disease research. A study conducted by a team at the University of California, San Francisco, demonstrated that the compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it was found to reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to diseases such as Alzheimer's and Parkinson's.

The synthesis of N-methyl-N-2-oxo-2-(pyrrolidin-1-y l)ethylprop - 2 - enamide involves several well-established organic reactions. One common approach is to start with an appropriate acrylonitrile derivative and undergo a series of transformations including nucleophilic substitution, reduction, and amidation. The use of mild reaction conditions and efficient catalysts ensures high yields and purity of the final product. This synthetic route has been optimized for large-scale production, making it feasible for industrial applications.

From a pharmacological standpoint, N-methyl-N - 2 - oxo - 2 - (pyrrolidin - 1 - yl ) ethylprop - 2 - enamide exhibits favorable pharmacokinetic properties. It has good oral bioavailability and a long half-life, which are crucial factors for developing effective therapeutic agents. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects, further supporting its potential as a drug candidate.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of N-methyl-N - 2 - oxo - 2 - (pyrrolidin - 1 - yl ) ethylprop - 2 - enamide. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including cancer and neurodegenerative disorders. These trials will provide valuable insights into the safety and effectiveness of the compound in human subjects.

In conclusion, N-methyl-N - 2 - oxo - 2 - (pyrrolidin - 1 - yl ) ethylprop - 2 - enamide (CAS No. 1178748 - 19 - 0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD